Cas no 46417-99-6 (Ethanone,2-nitro-1-(4-nitrophenyl)-)

Ethanone,2-nitro-1-(4-nitrophenyl)- structure
46417-99-6 structure
Product Name:Ethanone,2-nitro-1-(4-nitrophenyl)-
CAS No:46417-99-6
MF:C8H6N2O5
MW:210.1436419487
CID:333057
PubChem ID:351525
Update Time:2025-04-19

Ethanone,2-nitro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-nitro-1-(4-nitrophenyl)-
    • 2-nitro-1-(4-nitrophenyl)ethanone
    • 2-nitro-1-(4-nitrophenyl)-1-ethanone
    • 2-Nitro-1-(4-nitro-phenyl)-aethanon
    • 2-nitro-1-(4-nitro-phenyl)-ethanone
    • 2-Nitro-1-< 4-nitro-phenyl> -aethan-1-on
    • 4-nitrobenzoylnitromethane
    • AC1L6YIC
    • NSC522077
    • p-nitrobenzoylnitromethane
    • 46417-99-6
    • 2-Nitro-1-(4-nitrophenyl)ethan-1-one
    • p-nitro-benzoylnitromethane
    • AKOS032455667
    • 1-(4-NITROPHENYL)-2-NITROETHANONE
    • SCHEMBL2867066
    • DTXSID60325948
    • NSC-522077
    • Inchi: 1S/C8H6N2O5/c11-8(5-9(12)13)6-1-3-7(4-2-6)10(14)15/h1-4H,5H2
    • InChI Key: XQEQTGNEBYPORA-UHFFFAOYSA-N
    • SMILES: O=C(C[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 210.02768
  • Monoisotopic Mass: 210.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 103.35
  • LogP: 2.10060
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